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Compound of Interest

Compound Name: Argon

Cat. No.: B1205320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Argon, the third most abundant gas in our atmosphere, is a cornerstone of modern scientific

research. Its inert nature, coupled with its unique physical properties, makes it an invaluable

tool across a multitude of disciplines, from synthetic chemistry to materials science and

analytical instrumentation. This in-depth technical guide explores the core properties of argon
gas and its critical applications in the laboratory, providing a comprehensive resource for

researchers, scientists, and professionals in drug development.

Core Properties of Argon: A Quantitative Overview
The utility of argon in scientific research stems from its distinct physical and chemical

characteristics. As a noble gas, its full valence electron shell renders it chemically inert under

most conditions, preventing unwanted reactions and ensuring a controlled experimental

environment.[1][2][3] Key quantitative data on argon's properties are summarized below for

easy reference and comparison.

Table 1: Physical and Chemical Properties of Argon
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Property Value Units

Atomic Number 18 -

Atomic Mass 39.948 u

Density (at STP) 1.784 g/L

Boiling Point -185.8 °C

Melting Point -189.3 °C

Thermal Conductivity (at 300

K)
17.72 mW/(m·K)

First Ionization Energy 15.759 eV

Solubility in Water (at 20°C) 62 mg/L

Table 2: Thermal Conductivity of Argon at Various Temperatures (at 1 atm)

Temperature (K) Thermal Conductivity (mW/m·K)

100 6.87

200 12.8

300 17.72

400 22.1

500 26.0

600 29.6

Table 3: Solubility of Argon in Various Solvents (at 25°C and 1 atm)
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Solvent
Bunsen Absorption
Coefficient (α)

Mole Fraction (x₂ x 10⁴)

Water 0.0317 0.23

n-Propanol 0.231 1.83

n-Butanol 0.220 2.13

n-Pentanol 0.205 2.38

Cyclohexanol 0.112 -

Ethylene Glycol 0.0317 0.31

Key Applications and Experimental Protocols
Argon's inertness is its most celebrated property, making it the gas of choice for creating

oxygen- and moisture-free environments. This is crucial for handling air-sensitive reagents and

preventing oxidation in a variety of experimental setups.

Inert Atmosphere Techniques
1. Gloveboxes: Gloveboxes provide a sealed environment filled with a high-purity inert gas,

typically argon, to manipulate air-sensitive materials.

Methodology for Glovebox Operation:

Purging: The antechamber is repeatedly evacuated and backfilled with argon to remove

atmospheric gases before transferring materials into the main chamber.

Atmosphere Control: The glovebox maintains a positive pressure of argon, and a catalyst

and molecular sieves continuously remove trace amounts of oxygen and water.

Monitoring: Oxygen and moisture levels are constantly monitored by sensors to ensure an

inert atmosphere, typically below 1 ppm.
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Place Sample & Target in Chamber Evacuate Chamber
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Target Atoms Coat Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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